Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone
Overview
Description
Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone, also known as DFEP, is a synthetic compound with a wide range of potential applications in the scientific research field. DFEP is a fluorinated compound with a molecular weight of 250.2 g/mol and a chemical formula of C11H19F2NO. It is a colorless, odorless, and water-soluble solid at room temperature. DFEP has been used in a variety of laboratory experiments, ranging from drug development to biochemistry and physiology.
Scientific Research Applications
Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. In drug development, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has been used as a model compound to study the pharmacological effects of other compounds. In biochemistry, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has been used to study the structure and function of proteins, as well as the mechanisms of enzyme action. In physiology, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has been used to study the effects of drugs on the body, as well as the effects of hormones and other biochemical compounds.
Mechanism of Action
The mechanism of action of Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone is not well understood. However, it is believed that Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone binds to proteins, which then alters their structure and function. This altered structure and function can then lead to changes in the activity of enzymes or hormones, which in turn can affect the body's response to drugs or other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone are not well understood. However, it has been shown to have an effect on the activity of enzymes and hormones, which in turn can affect the body's response to drugs or other compounds. Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has also been shown to have an effect on the structure and function of proteins, which can lead to changes in the activity of enzymes or hormones.
Advantages and Limitations for Lab Experiments
Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is also relatively safe to use. Additionally, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone can be synthesized in a variety of ways, allowing for flexibility in the laboratory setting. However, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone is not a very potent compound, and it can be difficult to measure its effects in the laboratory.
Future Directions
There are a number of potential future directions for the use of Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone in scientific research. One potential direction is the use of Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone to study the structure and function of proteins, as well as the mechanisms of enzyme action. Additionally, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone could be used to study the effects of drugs on the body, as well as the effects of hormones and other biochemical compounds. Finally, Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone could be used to study the pharmacological effects of other compounds.
properties
IUPAC Name |
azetidin-3-yl-[3-(1,1-difluoroethyl)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F2N2O/c1-11(12,13)9-3-2-4-15(7-9)10(16)8-5-14-6-8/h8-9,14H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVTGFVPNJOWBTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C(=O)C2CNC2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-3-yl(3-(1,1-difluoroethyl)piperidin-1-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Ethyl-3-(piperidin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole](/img/structure/B1490987.png)
